1-Ethoxyicosan-2-ol

• IUPAC Name: 1-ethoxyicosan-2-ol
• InChI: InChI=1S/C22H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(23)21-24-4-2/h22-23H,3-21H2,1-2H3
• InChI Key: JYOJLZQLPJMJPU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC(COCC)O
• Molecular Formula: C22H46O2
• Molecular Weight: 342.6 g/mol

Description

1-Ethoxyicosan-2-ol is a long-chain alcohol-ether hybrid compound characterized by a 20-carbon (icosane) backbone with an ethoxy (-OCH₂CH₃) group at position 1 and a hydroxyl (-OH) group at position 2. For instance, ether-alcohol synthesis methods, such as nucleophilic substitution reactions involving iodoethoxy intermediates (e.g., 2-(2-iodoethoxy)ethan-1-ol), are well-documented . These methods often employ reflux conditions and purification via solvent extraction, as seen in the synthesis of 1-azido-2-(2-iodoethoxy)ethane .

Comparison with Similar Compounds

Structural and Functional Comparisons

Table 1: Key Properties of 1-Ethoxyicosan-2-ol and Analogous Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications	Toxicity Profile
1-Ethoxyicosan-2-ol	C₂₂H₄₆O₂	~342.6	Ether, secondary alcohol	Surfactants, research	Limited data; likely low acute toxicity
1-Eicosanol	C₂₀H₄₁OH	298.5	Primary alcohol	Lubricants, cosmetics	Low toxicity; persistent in environment
2-Ethyl-1-hexanol	C₈H₁₈O	130.23	Branched primary alcohol	Plasticizers, solvents	Irritant; moderate ecotoxicity
Dipropylene glycol	C₆H₁₄O₃	134.17	Diol, ether	Humectants, antifreeze	Low toxicity; biodegradable

Physicochemical Properties

• Solubility: The ethoxy group in 1-ethoxyicosan-2-ol enhances hydrophobicity compared to 1-eicosanol, reducing water solubility. In contrast, dipropylene glycol’s shorter chain and diol structure make it highly water-miscible .
• Stability: Long-chain alcohols like 1-eicosanol exhibit high thermal stability, whereas branched analogs (e.g., 2-ethyl-1-hexanol) are more volatile .